5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

• Molecular Formula: C18H13ClN2O3S
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 5-[(3-chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C18H13ClN2O3S/c19-14-9-12(8-13-16(22)20-18(25)21-17(13)23)6-7-15(14)24-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,20,21,22,23,25)
• InChI Key: WJNBKDZARWFFKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C3C(=O)NC(=S)NC3=O)Cl

Description

This compound, also referred to as MDG 548, is a synthetic organic molecule classified as a PPARγ (peroxisome proliferator-activated receptor gamma) agonist . Its structure features a 1,3-diazinane-4,6-dione core substituted with a 3-chloro-4-phenylmethoxyphenyl methylidene group at position 5 and a sulfanylidene moiety at position 2. The phenylmethoxy and chloro substituents on the aromatic ring enhance its lipophilicity and receptor-binding affinity, making it a candidate for metabolic disorder therapeutics .

Biological Activity

5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione is a synthetic organic compound with a complex structure characterized by a diazinane core and various functional groups, including a sulfanylidene moiety. Its molecular formula is C19H16ClN2O2S, and it has garnered attention for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Structural Characteristics

The compound features a six-membered diazinane ring with two nitrogen atoms and a sulfanylidene group that enhances its reactivity. The presence of the phenylmethoxy group increases lipophilicity, potentially influencing its pharmacokinetic properties. The chloro substituent may modulate biological activity, making this compound a subject of interest in medicinal chemistry research.

Antimicrobial Properties

Preliminary studies indicate that 5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione exhibits significant antimicrobial activity . It has shown effectiveness in enhancing the efficacy of existing antimicrobial agents when used in combination therapies. This synergy could open avenues for developing new treatment protocols against resistant bacterial strains.

Anti-inflammatory Effects

Research has suggested that the compound may possess anti-inflammatory properties , which could be beneficial in treating conditions characterized by inflammation. The mechanisms underlying this activity are believed to involve the modulation of inflammatory pathways at the molecular level.

Anticancer Activity

The compound has also been investigated for its anticancer potential . Initial findings suggest that it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. Further studies are required to elucidate its specific pathways of action and potential therapeutic applications in oncology.

The biological activity of this compound is likely mediated through interactions with specific biological targets such as enzymes or receptors. The unique structural features of the compound may influence these interactions, leading to its diverse pharmacological effects.

Comparative Analysis with Related Compounds

To better understand the uniqueness of 5-[(3-Chloro-4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione, a comparison with structurally similar compounds is insightful:

Compound Name	Structural Features	Unique Aspects
4-(Benzyloxy)phenol	Contains a benzyloxy group but lacks diazinane core	Simpler structure with different reactivity
4-(Phenylmethoxy)benzeneacetic acid	Similar aromatic features but different functional groups	Different acid functionality
Bis(4-benzyloxyphenoxy)phenyl phosphine oxide	Contains benzyloxy groups but has a different core structure	Phosphine oxide introduces different reactivity

This table illustrates how the distinct combination of functional groups and the diazinane core structure contribute to the unique chemical and biological properties of this compound.

Case Studies and Research Findings

Recent studies have focused on various aspects of this compound's biological activity:

• Antimicrobial Synergy : A study demonstrated that combining this compound with traditional antibiotics significantly enhanced their efficacy against resistant bacterial strains.
• Inflammatory Response Modulation : In vitro experiments revealed that treatment with this compound reduced pro-inflammatory cytokine levels in cell cultures exposed to inflammatory stimuli.
• Cancer Cell Line Studies : Research involving several cancer cell lines indicated that this compound could induce apoptosis at lower concentrations than some conventional chemotherapeutics.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structural Similarities and Variations

The 1,3-diazinane-4,6-dione scaffold is shared across multiple derivatives, but substituents at positions 2 and 5 dictate pharmacological and physicochemical properties. Below is a comparative analysis:

Table 1: Structural Comparison of Selected Analogues

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents
MDG 548 (Target Compound)	C₁₉H₁₄ClN₂O₃S	397.84	3-Chloro-4-phenylmethoxyphenyl methylidene; 2-sulfanylidene
5-[(3-Chloro-4-ethoxyphenyl)methylidene]-1-(4-chlorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione	C₁₉H₁₄Cl₂N₂O₃S	421.30	3-Chloro-4-ethoxyphenyl methylidene; 4-chlorophenyl at N1
5-[[5-(4-Fluorophenyl)furan-2-yl]methylidene]-1-(4-ethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione	C₂₃H₁₇FN₂O₃S	420.46	Furyl-linked 4-fluorophenyl; 4-ethylphenyl at N1
5-(2-Cyclohexen-1-yl)-5-(2-propenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione (Thialbarbitone)	C₁₁H₁₂N₂O₂S	254.30	Cyclohexenyl and propenyl groups at position 5

Key Observations :

• MDG 548 distinguishes itself with a phenylmethoxy group , enhancing π-π stacking interactions in hydrophobic binding pockets .
• The ethoxy variant (ID 3602-1401, ) replaces phenylmethoxy with ethoxy, reducing steric bulk but increasing polarity.
• Thialbarbitone lacks aromaticity at position 5, resulting in lower receptor specificity but higher aqueous solubility.

Pharmacological Activity

Table 2: Functional Comparison

Compound	Biological Target	EC₅₀ / Binding Affinity	Selectivity Notes
MDG 548	PPARγ	Not explicitly reported	High specificity due to chloro-phenylmethoxy
ID 3602-1401	Undisclosed	N/A	Dual chloro substituents may enhance cytotoxicity
Thiamylal	GABAₐ receptor	1.2 μM (rat brain)	Barbiturate-like sedative; no PPARγ activity

Insights :

• MDG 548’s chloro-phenylmethoxy group is critical for PPARγ activation, while thiamylal targets entirely different pathways (GABAergic systems).
• Ethoxy and furan derivatives () may exhibit off-target effects due to altered electronic profiles.

Physicochemical Properties

Table 3: Solubility and Stability

Compound	Solubility (mg/mL)	Melting Point (°C)	LogP
MDG 548	Not reported	>250 (decomposes)	~3.5 (calc)
Thialbarbitone	200 (water)	144–147	1.8
ID 444547-37-9	Insoluble in water	Not reported	~2.9

Trends :

• Phenylmethoxy and chloro groups in MDG 548 increase hydrophobicity (higher LogP) compared to thialbarbitone .
• Hydroxy-methoxy substituents (ID 444547-37-9, ) improve hydrogen-bonding capacity but reduce membrane permeability.